Cas no 1446757-57-8 (5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid)
1446757-57-8 structure
Product Name:5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid
CAS No:1446757-57-8
MF:C11H9BrO4
MW:285.090762853622
CID:5616377
PubChem ID:132117879
Update Time:2023-09-05
5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1446757-57-8
- SCHEMBL19586030
- 5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid
- EN300-1074186
- 5-bromo-1,3-dihydroindene-2,2-dicarboxylic acid
- BrC=1C=C2CC(CC2=CC=1)(C(=O)O)C(=O)O
- 5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid
- 2H-Indene-2,2-dicarboxylic acid, 5-bromo-1,3-dihydro-
-
- Inchi: 1S/C11H9BrO4/c12-8-2-1-6-4-11(9(13)14,10(15)16)5-7(6)3-8/h1-3H,4-5H2,(H,13,14)(H,15,16)
- InChI Key: MXMKVOGCCCURKN-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)CC(C(=O)O)(C(=O)O)C2
Computed Properties
- Exact Mass: 283.96842g/mol
- Monoisotopic Mass: 283.96842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Density: 1.808±0.06 g/cm3(Predicted)
- Boiling Point: 493.7±45.0 °C(Predicted)
- pka: 2.94±0.20(Predicted)
5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1074186-0.05g |
5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid |
1446757-57-8 | 95% | 0.05g |
$182.0 | 2023-10-28 | |
| Enamine | EN300-1074186-0.1g |
5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid |
1446757-57-8 | 95% | 0.1g |
$272.0 | 2023-10-28 | |
| Enamine | EN300-1074186-0.25g |
5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid |
1446757-57-8 | 95% | 0.25g |
$389.0 | 2023-10-28 | |
| Enamine | EN300-1074186-0.5g |
5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid |
1446757-57-8 | 95% | 0.5g |
$613.0 | 2023-10-28 | |
| Enamine | EN300-1074186-1.0g |
5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid |
1446757-57-8 | 95% | 1g |
$785.0 | 2023-06-10 | |
| Enamine | EN300-1074186-2.5g |
5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid |
1446757-57-8 | 95% | 2.5g |
$1539.0 | 2023-10-28 | |
| Enamine | EN300-1074186-5.0g |
5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid |
1446757-57-8 | 95% | 5g |
$2277.0 | 2023-06-10 | |
| Enamine | EN300-1074186-10.0g |
5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid |
1446757-57-8 | 95% | 10g |
$3376.0 | 2023-06-10 | |
| 1PlusChem | 1P01FJ17-50mg |
5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid |
1446757-57-8 | 95% | 50mg |
$279.00 | 2024-06-20 | |
| 1PlusChem | 1P01FJ17-100mg |
5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid |
1446757-57-8 | 95% | 100mg |
$387.00 | 2024-06-20 |
5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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